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Compound of Interest

Compound Name: 2-Bromo-n,4-dimethylaniline

Cat. No.: B1282453 Get Quote

An In-depth Technical Guide on the Safety, Toxicity, and Handling of Brominated

Dimethylaniline Derivatives

Disclaimer: The chemical name "2-Bromo-n,4-dimethylaniline" is ambiguous. This guide

provides a comprehensive overview of the safety, toxicity, and handling protocols for closely

related and more clearly defined chemical compounds based on available public data: 2-

Bromo-N,N-dimethylaniline, 4-Bromo-N,N-dimethylaniline, and 2-Bromo-4-methylaniline.

Professionals should always refer to the specific Safety Data Sheet (SDS) for the exact

compound in use.

2-Bromo-N,N-dimethylaniline
CAS Number: 698-00-0

Physical and Chemical Properties
Property Value Citations

Molecular Formula C₈H₁₀BrN [1][2]

Molecular Weight 200.08 g/mol [1]

Appearance Colorless - Light yellow liquid [2]

Physical State Liquid [2]

IUPAC Name 2-bromo-N,N-dimethylaniline [1]

Foundational & Exploratory

Check Availability & Pricing
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GHS Hazard Information
Component Details Citations

Pictogram(s) Danger [1]

Signal Word Danger [1]

Hazard Statements

H301+H311+H331: Toxic if

swallowed, in contact with skin

or if inhaled.H315: Causes

skin irritation.H319: Causes

serious eye irritation.H351:

Suspected of causing

cancer.H373: May cause

damage to organs through

prolonged or repeated

exposure.H400: Very toxic to

aquatic life.H410: Very toxic to

aquatic life with long lasting

effects.

[1]

Precautionary Statements

P203, P260, P261, P262,

P264, P270, P271, P273,

P280: PreventionP301+P316,

P302+P352, P304+P340,

P305+P351+P338, P316,

P318, P319, P321, P330,

P332+P317, P337+P317,

P361+P364, P391:

ResponseP403+P233, P405:

StorageP501: Disposal

[1]

Handling, Storage, and Personal Protective Equipment
Handling:

Wear personal protective equipment and face protection.[2]

Ensure adequate ventilation.[2]

Foundational & Exploratory

Check Availability & Pricing
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Avoid ingestion and inhalation.[2]

Do not get in eyes, on skin, or on clothing.[2]

Storage:

Store in a well-ventilated place.[2]

Keep containers tightly closed.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-

approved equipment.[3][4]

Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices.[3][4]

Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure.[4]

Respiratory Protection: When workers are facing concentrations above the exposure limit

they must use appropriate certified respirators.[4]

4-Bromo-N,N-dimethylaniline
CAS Number: 586-77-6

Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing
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Property Value Citations

Molecular Formula C₈H₁₀BrN [5][6][7]

Molecular Weight 200.08 g/mol [5][7]

Appearance Grey Solid [6]

Physical State Solid [6]

Melting Point 52 - 56 °C / 126 - 132.8 °F [3][6]

Boiling Point 264 °C / 507.2 °F [3][6]

Flash Point > 112 °C / > 233.6 °F [4][5]

Water Solubility Insoluble [4][8]

Stability
Stable under normal

conditions.
[3][5][6][8]

GHS Hazard Information

Foundational & Exploratory

Check Availability & Pricing
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Component Details Citations

Pictogram(s) Warning [6][7]

Signal Word Warning [5][6][7]

Hazard Statements

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled.[6][9] H315:

Causes skin irritation.[5][6][7]

[9] H319: Causes serious eye

irritation.[5][6][7][9] H335: May

cause respiratory irritation.[5]

[6]

Precautionary Statements

P261, P264, P270, P271,

P280: Prevention[3][6][7][9][10]

P301+P312, P302+P352,

P304+P340,

P305+P351+P338, P330,

P332+P313, P337+P313,

P362+P364: Response[3][4][6]

[9][10] P403+P233, P405:

Storage[6][7] P501:

Disposal[3][6][9]

Toxicity Data
Type Value Citations

LD50 Oral 500.1 mg/kg

LC50 Inhalation 1.5 mg/l - 4 h (dust/mist)

LD50 Dermal 1,100 mg/kg

NFPA/HMIS Ratings

Foundational & Exploratory

Check Availability & Pricing
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Rating NFPA HMIS Citations

Health 2 2

Flammability 1 1

Reactivity/Physical

Hazard
0 0

Handling, Storage, and Disposal
Handling:

Wash face, hands, and any exposed skin thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5][9]

Wear protective gloves/protective clothing/eye protection/face protection.[5][9]

Use only outdoors or in a well-ventilated area.[9]

Avoid contact with skin and eyes and avoid dust formation.[11]

Storage:

Keep in a dry, cool, and well-ventilated place.[6]

Keep container tightly closed.[6]

Store locked up.[7]

Incompatible Materials:

Strong oxidizing agents, Strong acids, Strong bases, Metals.[5][6]

Disposal:

Waste is classified as hazardous and must be disposed of in accordance with local, regional,

and national regulations.[2][6]

Foundational & Exploratory

Check Availability & Pricing
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Dispose of contents/container to an approved waste disposal plant.[3][6]

2-Bromo-4-methylaniline
CAS Number: 583-68-6

Physical and Chemical Properties
Property Value Citations

Molecular Formula C₇H₈BrN [12]

Molecular Weight 186.05 g/mol [12]

Appearance Brown [12]

Melting Point 14 - 16 °C / 57.2 - 60.8 °F [12]

Flash Point > 112 °C / > 233.6 °F [12]

Specific Gravity 1.500 [12]

GHS Hazard Information

Foundational & Exploratory

Check Availability & Pricing
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Component Details Citations

Pictogram(s) Danger [12]

Signal Word Danger [12]

Hazard Statements

Toxic if swallowed, in contact

with skin or if inhaled.Causes

skin irritation.Causes serious

eye irritation.May cause

respiratory irritation.May cause

damage to organs through

prolonged or repeated

exposure.

[12]

Precautionary Statements

P260, P264, P270, P271,

P280: PreventionP301+P310,

P302+P352, P304+P340,

P305+P351+P338, P312,

P332+P313, P337+P313,

P361, P363:

ResponseP403+P233, P405:

StorageP501: Disposal

[12]

Handling, Storage, and Disposal
Handling:

Avoid contact with skin and eyes.[12]

Do not breathe dust, mist, vapors, or spray.[12]

Use only outdoors or in a well-ventilated area.[12]

Storage:

Keep in a dry, cool, and well-ventilated place.[12]

Keep container tightly closed.[12]

Foundational & Exploratory

Check Availability & Pricing
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Store locked up.[12]

Incompatible Materials:

Acids, Strong oxidizing agents, Acid anhydrides, Acid chlorides, Chloroformates.[12]

Disposal:

Dispose of contents/container to an approved waste disposal plant.[12]

Experimental Protocols & Methodologies
Detailed experimental protocols for toxicity testing (e.g., OECD guidelines for acute oral,

dermal, or inhalation toxicity) are not provided in the summarized safety data sheets. The cited

data, such as LD50 values, are typically generated following standardized, internationally

recognized methodologies. Researchers should consult the primary toxicological study

literature for specific experimental details, which are often not included in supplier safety

documents.

Visualized Workflows
Accidental Release Response

Foundational & Exploratory

Check Availability & Pricing
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Caption: General workflow for responding to an accidental spill.[2][6][11]
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First Aid Workflow
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Caption: First aid measures for different exposure routes.[4][6][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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